Cas no 62652-55-5 (Disulfide, bis(1-oxopropyl))
Disulfide, bis(1-oxopropyl) structure
Product Name:Disulfide, bis(1-oxopropyl)
CAS No:62652-55-5
MF:C6H10O2S2
MW:178.272399425507
CID:436424
PubChem ID:11975391
Update Time:2025-04-19
Disulfide, bis(1-oxopropyl) Chemical and Physical Properties
Names and Identifiers
-
- Disulfide, bis(1-oxopropyl)
- S-propanoylsulfanyl propanethioate
- SCHEMBL1014297
- 62652-55-5
- DTXSID50475007
-
- Inchi： 1S/C6H10O2S2/c1-3-5(7)9-10-6(8)4-2/h3-4H2,1-2H3
- InChI Key： DYANTIMWJWOBIF-UHFFFAOYSA-N
- SMILES： S(C(CC)=O)SC(CC)=O
Computed Properties
- Exact Mass: 178.0123
- Monoisotopic Mass: 178.01222190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 34.14
Disulfide, bis(1-oxopropyl) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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